7,9-dimethylpyrimido[4',5':3,4]pyrrolo[2,1-c][1,2,4]benzotriazine-8,10(7H,9H)-dione

• IUPAC Name: 12,14-dimethyl-1,8,9,12,14-pentazatetracyclo[8.7.0.02,7.011,16]heptadeca-2,4,6,8,10,16-hexaene-13,15-dione
• InChI: InChI=1S/C14H11N5O2/c1-17-11-8(13(20)18(2)14(17)21)7-19-10-6-4-3-5-9(10)15-16-12(11)19/h3-7H,1-2H3
• InChI Key: PTBSYXYYPCLRGH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C3N=NC4=CC=CC=C4N3C=C2C(=O)N(C1=O)C
• Molecular Formula: C14H11N5O2
• Molecular Weight: 281.27 g/mol

Description

7,9-dimethylpyrimido[4',5':3,4]pyrrolo[2,1-c][1,2,4]benzotriazine-8,10(7H,9H)-dione is a useful research compound. Its molecular formula is C14H11N5O2 and its molecular weight is 281.27 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 281.09127461 g/mol and the complexity rating of the compound is 484. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Metabolism

Research on pharmacokinetics and metabolism focuses on understanding how substances are absorbed, distributed, metabolized, and excreted in humans or animals. For example, studies on compounds such as CP-93,393 have explored the excretion, biotransformation, and pharmacokinetics of new drug candidates, highlighting the importance of understanding metabolic pathways and potential therapeutic applications (Prakash et al., 1998).

Environmental Exposure and Toxic Effects

Environmental exposure studies assess the extent to which humans and animals are exposed to various chemicals, including pesticides and pollutants. Such research is crucial for developing public health policies regarding the regulation and use of these chemicals. For instance, the study on the environmental exposure to organophosphorus and pyrethroid pesticides in South Australian preschool children demonstrates the widespread exposure to these compounds and the need for monitoring and regulatory measures to protect vulnerable populations (Babina et al., 2012).

Biomonitoring Techniques

Biomonitoring techniques are essential for assessing exposure to hazardous substances and their potential health effects. Research in this area develops methods for detecting and quantifying chemical compounds in biological samples, such as urine or hair. For example, the development of a method for measuring heterocyclic aromatic amines in human hair represents a non-invasive approach to monitoring exposure to potential carcinogens found in cooked meats and other foods (Bessette et al., 2009).